(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-3-yl-(3-pyrazin-2-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C18H19N3O4/c22-18(16-12-23-14-5-1-2-6-15(14)25-16)21-9-3-4-13(11-21)24-17-10-19-7-8-20-17/h1-2,5-8,10,13,16H,3-4,9,11-12H2
• InChI Key: PYZABXCQZATBGS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2COC3=CC=CC=C3O2)OC4=NC=CN=C4
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol
• CAS No.: 2034473-79-3

Description

The compound “(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone” is a chemical compound that has been mentioned in the context of organic chemistry. It is related to the synthesis of Doxazosin, a medication used to treat high blood pressure and symptoms of an enlarged prostate.

Scientific Research Applications

Synthetic Chemistry and Derivative Development One significant application area for compounds with structures similar to "(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(3-(pyrazin-2-yloxy)piperidin-1-yl)methanone" is the synthesis of novel organic compounds with potential biological activities. For instance, the synthesis and evaluation of new derivatives for their antioxidant and antimicrobial activities are key research areas. Compounds with related structures have been synthesized and assessed for their potential in treating various microbial infections and for their antioxidant properties, indicating the broad utility of this chemical scaffold in medicinal chemistry (Bassyouni et al., 2012).

Biological Activity Evaluation Another critical application is the evaluation of biological activities of synthesized compounds. Research has focused on developing derivatives with potent antimicrobial, antioxidant, and even anticancer properties. For example, derivatives have been tested against a range of bacterial and fungal strains, showing variable activities that underline the potential of these compounds in developing new therapeutic agents (Patel et al., 2011).

Molecular Docking and Structural Analysis Molecular docking and structural analysis represent another application avenue, where researchers explore the interaction between synthesized compounds and biological targets. This approach aids in understanding the mode of action and improving the design of compounds with enhanced biological activities. Studies involving molecular docking analyses have been conducted to predict the binding efficiency of synthesized derivatives to specific proteins or enzymes, thus guiding the optimization process for better therapeutic agents (Yang et al., 2012).

Future Directions

The future directions for this compound could involve finding more efficient synthesis methods, as the current method involves several steps and may result in unwanted reactions. Additionally, more research could be done to fully understand the mechanism of action and potential applications of this compound.